Cas no 2314-80-9 (1-(4-Methoxyphenyl)pyrrolidine-2,5-dione)

• Product Name: 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione
• CAS No: 2314-80-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD00065312
• CID: 263824
• PubChem ID: 345843
• Update Time: 2025-11-02

1-(4-Methoxyphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)pyrrolidine-2,5-dione
• 2-(4-methoxyphenyl)succinimide
• AC1L83NE
• CHEMBL1078599
• HMS2412N21
• N-(4-Methoxy-phenyl)-succinimid
• N-(4-methoxy-phenyl)-succinimide
• NSC403637
• STK289887
• AB00436996-05
• 2314-80-9
• AKOS001567995
• MFCD00065312
• CCG-103439
• DTXSID50323352
• NSC 403637
• Cambridge id 5161577
• NSC-403637
• 1-(4-methoxyphenyl)-2,5-pyrrolidinedione
• MLS000105538
• SCHEMBL12444397
• SMR000102419
• 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione

• MDL： MFCD00065312
• Inchi： 1S/C11H11NO3/c1-15-9-4-2-8(3-5-9)12-10(13)6-7-11(12)14/h2-5H,6-7H2,1H3
• InChI Key： MHZVVJBHJQRDQI-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: 1.41360

Additional information on 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione

1-(4-Methoxyphenyl)pyrrolidine-2,5-dione (CAS No. 2314-80-9): A Comprehensive Overview

1-(4-Methoxyphenyl)pyrrolidine-2,5-dione (CAS No. 2314-80-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique pyrrolidine-2,5-dione core and 4-methoxyphenyl substituent, serves as a versatile intermediate in the synthesis of various bioactive molecules and functional materials. Its structural features make it a valuable building block for researchers exploring novel therapeutic agents and advanced materials.

The growing interest in 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione is reflected in recent search trends, where queries like "synthesis of pyrrolidine-2,5-dione derivatives" and "applications of 4-methoxyphenyl compounds" have surged. This aligns with the broader scientific community's focus on developing heterocyclic compounds for pharmaceutical and industrial applications. The compound's CAS number 2314-80-9 is frequently searched by professionals seeking precise chemical identification and safety data.

From a chemical perspective, 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione exhibits interesting properties due to its balanced lipophilicity and electronic characteristics. The pyrrolidine-2,5-dione moiety (also known as succinimide) provides a rigid, planar structure that can participate in hydrogen bonding and dipole-dipole interactions, while the 4-methoxyphenyl group contributes aromatic character and potential for π-π stacking interactions. This combination makes the compound particularly useful in drug design, where such features are often crucial for biological activity.

In pharmaceutical research, derivatives of 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione have shown promise in various therapeutic areas. Recent studies highlight its potential as a scaffold for developing central nervous system (CNS) active compounds, with particular interest in neurological disorders that represent significant unmet medical needs. The compound's structural similarity to known pharmacophores has led to investigations into its structure-activity relationships for multiple biological targets.

The synthetic versatility of CAS 2314-80-9 is another area of growing interest. Organic chemists value this compound as a starting material for constructing more complex molecular architectures. Its pyrrolidine-2,5-dione ring can undergo various transformations, including nucleophilic substitutions, reductions, and cross-coupling reactions, making it a valuable intermediate in multi-step syntheses. Recent publications have demonstrated innovative uses of this building block in creating functionalized heterocycles with potential applications in materials science.

Material science applications of 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione are emerging as an exciting research direction. The compound's ability to form stable crystalline structures and participate in molecular self-assembly processes has attracted attention for developing organic electronic materials and supramolecular systems. Researchers are particularly interested in how the methoxy group and dione functionality can influence material properties at the nanoscale.

Quality control and analytical characterization of 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione are critical aspects for researchers and manufacturers. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and identity. The availability of high-purity CAS 2314-80-9 material is essential for reproducible research outcomes, especially in sensitive applications like medicinal chemistry.

From a commercial perspective, the market for pyrrolidine-2,5-dione derivatives has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Suppliers of 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione have responded by improving production processes to ensure consistent quality and scalability. Current market trends indicate particular interest from companies developing small molecule therapeutics and advanced material formulations.

Environmental and safety considerations for 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione follow standard chemical handling protocols. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment and adequate ventilation are recommended when working with this compound. Material safety data sheets provide detailed guidance for safe handling and disposal procedures.

Future research directions for CAS 2314-80-9 are likely to focus on expanding its applications in drug discovery and material innovation. The compound's structural features position it well for development of targeted therapeutics, particularly in areas like neurodegenerative diseases and chronic inflammation. Parallel developments in green chemistry approaches to its synthesis and modification may further enhance its utility and sustainability profile.

In conclusion, 1-(4-Methoxyphenyl)pyrrolidine-2,5-dione represents an important chemical entity with diverse applications across multiple scientific disciplines. Its unique combination of structural features, synthetic versatility, and potential biological activity make it a compound of continuing interest to researchers and industrial chemists alike. As scientific understanding of heterocyclic compounds deepens, the significance of this and related structures is expected to grow, potentially leading to novel therapeutic agents and advanced materials with valuable properties.